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Introduction
Nonanoic acid, also known as pelargonic acid, is a nine-carbon saturated fatty acid with the

chemical formula C₉H₁₈O₂.[1] It is a colorless, oily liquid with a faint, fatty odor.[1][2] In aqueous

solutions, its amphiphilic nature, consisting of a hydrophobic nine-carbon tail and a hydrophilic

carboxylic acid head group, dictates a range of physicochemical properties crucial for its

application in various scientific and industrial fields, including drug development, agriculture,

and cosmetics.[1][3] This technical guide provides an in-depth overview of the core

physicochemical properties of nonanoic acid in aqueous environments, detailed experimental

protocols for their determination, and visualizations of relevant biological and formulation

pathways.

Quantitative Physicochemical Data
The key physicochemical properties of nonanoic acid in aqueous solutions are summarized in

the tables below for easy reference and comparison.

Table 1: General Physicochemical Properties of Nonanoic Acid
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Property Value Reference

Molecular Formula C₉H₁₈O₂

Molar Mass 158.24 g/mol

Appearance Colorless, oily liquid

Density 0.906 g/cm³ at 25°C

Table 2: Properties of Nonanoic Acid in Aqueous Solution

Property Value Conditions Reference

Solubility in Water 284 mg/L 30°C

pKa (bulk) 4.95 25°C

pKa (surface) 5.8

Critical Micelle

Concentration (CMC)

of Sodium Nonanoate

0.13 M

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of nonanoic acid
are provided below. These protocols are based on established analytical techniques and can

be adapted for specific laboratory settings.

Determination of pKa by Potentiometric Titration
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution.

Potentiometric titration is a standard method for its determination.

Materials:

Nonanoic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)
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Deionized water, free of CO₂

pH meter with a glass electrode

Magnetic stirrer and stir bar

Burette

Beaker

Procedure:

Preparation of Nonanoic Acid Solution: Accurately weigh a known amount of nonanoic
acid and dissolve it in a known volume of CO₂-free deionized water to prepare a solution of

known concentration (e.g., 0.01 M).

Calibration of pH Meter: Calibrate the pH meter using standard buffer solutions at pH 4, 7,

and 10.

Titration Setup: Place a known volume of the nonanoic acid solution in a beaker with a

magnetic stir bar. Immerse the calibrated pH electrode in the solution.

Titration: Begin stirring the solution and record the initial pH. Add the standardized NaOH

solution from the burette in small, known increments (e.g., 0.1-0.5 mL).

Data Collection: After each addition of NaOH, allow the pH reading to stabilize and record

the pH and the total volume of NaOH added. Continue the titration well past the equivalence

point (the point of the most rapid pH change).

Data Analysis:

Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis). This is the titration

curve.

Determine the equivalence point, which is the midpoint of the steepest part of the curve.

The pH at the half-equivalence point (half the volume of NaOH needed to reach the

equivalence point) is equal to the pKa of the acid.
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Determination of Critical Micelle Concentration (CMC) by
Surface Tension Measurement
The Critical Micelle Concentration (CMC) is the concentration of a surfactant above which

micelles form. Surface tension measurements are a common method to determine the CMC.

Materials:

Nonanoic acid (or its salt, sodium nonanoate)

Deionized water

Tensiometer (e.g., Du Noüy ring or Wilhelmy plate method)

A series of volumetric flasks

Micropipettes

Procedure:

Preparation of Stock Solution: Prepare a concentrated stock solution of nonanoic acid or

sodium nonanoate in deionized water.

Preparation of Dilutions: Prepare a series of dilutions from the stock solution with decreasing

concentrations. The concentration range should span the expected CMC.

Surface Tension Measurement:

Calibrate the tensiometer according to the manufacturer's instructions.

Measure the surface tension of each dilution, starting from the most dilute solution and

progressing to the most concentrated.

Ensure the measuring probe (ring or plate) is thoroughly cleaned and dried between each

measurement.

Data Analysis:
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Plot the surface tension (y-axis) as a function of the logarithm of the concentration (x-axis).

The plot will typically show two linear regions with different slopes. Below the CMC, the

surface tension decreases significantly with increasing concentration. Above the CMC, the

surface tension remains relatively constant.

The CMC is the concentration at the point of intersection of these two linear regions.

Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement
For ionic surfactants like the salt of nonanoic acid (sodium nonanoate), conductivity

measurements provide another reliable method for determining the CMC.

Materials:

Sodium nonanoate

Deionized water

Conductivity meter and probe

A series of volumetric flasks

Magnetic stirrer and stir bar

Procedure:

Preparation of Stock Solution: Prepare a concentrated stock solution of sodium nonanoate in

deionized water.

Preparation of Dilutions: Prepare a series of dilutions from the stock solution with decreasing

concentrations, covering a range above and below the expected CMC.

Conductivity Measurement:

Calibrate the conductivity meter using standard potassium chloride (KCl) solutions.
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Measure the electrical conductivity of each dilution, starting from the most dilute.

Ensure the conductivity probe is rinsed with deionized water and the next solution to be

measured before each reading.

Data Analysis:

Plot the molar conductivity (y-axis) against the square root of the concentration (x-axis).

The plot will show two distinct linear regions with different slopes. The change in slope

indicates the onset of micelle formation.

The concentration at which this break occurs is the Critical Micelle Concentration.

Signaling Pathways and Experimental Workflows
The following diagrams, created using Graphviz, illustrate a conceptual signaling pathway for

nonanoic acid's biological effects and a typical workflow for preparing a nonanoic acid-based

herbicide formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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